Cas no 1804357-25-2 (6-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 6-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1804357-25-2
• MF: C₉H₇BrF₃NO₃
• MW: 314.055992364883
• CID: 4813540
• Update Time: 2025-08-03

6-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C9H7BrF3NO3/c1-16-7-2-5(3-10)14-8(6(7)4-15)17-9(11,12)13/h2,4H,3H2,1H3
• InChI Key： KKOVNQVHTWGUIG-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(C=O)=C(N=1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• XLogP3: 2.4
• Topological Polar Surface Area: 48.4

Additional information on 6-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxaldehyde

Comprehensive Guide to 6-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804357-25-2)

6-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804357-25-2) is a highly specialized chemical compound widely used in pharmaceutical research and organic synthesis. This compound belongs to the pyridine family, characterized by its unique trifluoromethoxy and bromomethyl functional groups. Researchers and chemists frequently search for this compound due to its versatile applications in drug discovery and material science. In this article, we delve into the properties, applications, and market trends of this compound, while addressing common queries from the scientific community.

The molecular formula of 6-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxaldehyde is C₉H₇BrF₃NO₃, with a molecular weight of 314.06 g/mol. Its structure features a pyridine core substituted with a bromomethyl group at the 6-position, a methoxy group at the 4-position, and a trifluoromethoxy group at the 2-position, along with a formyl group at the 3-position. These functional groups contribute to its reactivity and utility in various synthetic pathways, making it a valuable intermediate in medicinal chemistry.

One of the most common questions researchers ask is, "What are the applications of 6-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxaldehyde?" This compound is primarily used as a building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Its trifluoromethoxy group enhances the metabolic stability of resulting compounds, a feature highly sought after in drug design. Additionally, the bromomethyl moiety allows for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

The growing interest in fluorinated pyridine derivatives has positioned 6-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxaldehyde as a key compound in modern organic chemistry. Fluorinated compounds are known for their ability to improve pharmacokinetic properties, such as increased membrane permeability and enhanced binding affinity. This has led to a surge in demand for such intermediates, particularly in the pharmaceutical and agrochemical industries. Recent studies highlight the role of this compound in the synthesis of novel antiviral agents, addressing global health challenges.

Another frequently searched question is, "How is 6-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxaldehyde synthesized?" The compound is typically prepared through multi-step organic reactions, starting from commercially available pyridine precursors. Key steps include bromination, methoxylation, and trifluoromethoxylation, followed by formylation at the 3-position. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and purity. Researchers emphasize the importance of optimizing reaction conditions to minimize byproducts and ensure reproducibility.

In the context of green chemistry, there is increasing scrutiny on the environmental impact of chemical synthesis. 6-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxaldehyde is no exception, with efforts underway to develop more sustainable production methods. Catalytic processes, solvent-free reactions, and the use of biodegradable reagents are some of the strategies being explored to reduce the ecological footprint of its synthesis. These advancements align with the broader industry shift toward environmentally friendly practices.

The market for 6-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxaldehyde is expected to grow steadily, driven by its applications in drug discovery and material science. Pharmaceutical companies are investing heavily in fluorinated compounds, given their potential to address unmet medical needs. Additionally, the agrochemical sector is exploring its use in the development of next-generation pesticides with improved efficacy and safety profiles. Market analysts predict a compound annual growth rate (CAGR) of 6-8% over the next five years, reflecting its expanding role in industrial applications.

For researchers handling 6-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxaldehyde, proper storage and handling are critical. The compound should be stored in a cool, dry place, away from light and moisture, to maintain its stability. Personal protective equipment (PPE), including gloves and goggles, is recommended when working with this chemical. While it is not classified as a hazardous material under standard regulations, adherence to laboratory safety protocols is essential to prevent accidental exposure.

In conclusion, 6-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804357-25-2) is a versatile and valuable compound in synthetic chemistry. Its unique structural features and broad applicability make it a focal point for researchers across multiple disciplines. As the demand for fluorinated intermediates continues to rise, this compound is poised to play a pivotal role in the development of innovative therapeutics and agrochemicals. Stay updated with the latest research and market trends to leverage its full potential in your scientific endeavors.